1-(3-Fluoro-4-iodophenyl)propan-2-one

• Molecular Formula: C9H8FIO
• Molecular Weight: 278.06 g/mol
• IUPAC Name: 1-(3-fluoro-4-iodophenyl)propan-2-one
• InChI: InChI=1S/C9H8FIO/c1-6(12)4-7-2-3-9(11)8(10)5-7/h2-3,5H,4H2,1H3
• InChI Key: VBIFHHYOJXQJBL-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CC1=CC(=C(C=C1)I)F

Description

1-(3-Fluoro-4-iodophenyl)propan-2-one is a halogenated aromatic ketone featuring a propan-2-one backbone linked to a phenyl ring substituted with fluorine at the meta (C3) position and iodine at the para (C4) position. The electron-withdrawing nature of fluorine and iodine imparts distinct electronic properties, influencing reactivity in cross-coupling reactions and molecular interactions. This compound’s structural uniqueness lies in its combination of halogens with differing electronegativities (F: 4.0, I: 2.7) and atomic radii, which may enhance its utility as a precursor in pharmaceutical or materials chemistry .

Comparison with Similar Compounds

Comparison with Similar Compounds

Electronic and Reactivity Profiles

• Halogenated Derivatives :

  • The target compound’s fluorine and iodine substituents create a strongly electron-deficient aromatic ring, enhancing its suitability for Suzuki-Miyaura or Ullmann-type cross-coupling reactions. In contrast, 1-(5-chloro-2,3-diiodophenyl)-1-(4-methoxyphenyl)propan-2-one combines multiple halogens with a methoxy group, which may moderate reactivity by donating electron density via resonance .
  • 1-(4-Fluoro-3-methoxyphenyl)propan-2-one exhibits competing electronic effects: fluorine withdraws electrons inductively, while methoxy donates electrons via resonance. This balance could influence its stability in acidic or oxidative environments .

• Heterocyclic and Functionalized Derivatives :

  • 1-(Furan-2-yl)propan-2-one, with its electron-rich furan ring, undergoes electrophilic substitutions more readily than halogenated analogs. It serves as a precursor to benzofurans with demonstrated antimicrobial activity .
  • (S)-1-(Piperidin-2-yl)propan-2-one’s nitrogen-containing heterocycle introduces basicity and chiral functionality, critical for biological activity. Its synthesis often requires enantioselective methods, contrasting with the racemic nature of halogenated analogs .

Physicochemical and Application Differences

• Solubility and Lipophilicity :

  • Bulky substituents like tert-butyl in 1-(3-(tert-Butyl)-4-hydroxyphenyl)propan-2-one increase hydrophobicity, enhancing membrane permeability in drug delivery. Conversely, hydroxyl groups improve aqueous solubility via hydrogen bonding .
  • Iodine’s polarizability in the target compound may elevate lipophilicity, favoring applications in lipid-based formulations or radiopharmaceuticals.
• Thermal and Spectral Properties: Derivatives with methoxy groups (e.g., 1-(4-Fluoro-3-methoxyphenyl)propan-2-one) exhibit higher boiling points (~260°C predicted) compared to non-polar halogenated analogs due to increased molecular weight and dipole interactions . NMR data for tetrahydroisoquinoline-linked propan-2-one derivatives (e.g., δ 1H NMR peaks in ) highlight the influence of adjacent functional groups on chemical shifts, a consideration for structural elucidation .

Industrial and Pharmaceutical Relevance

• Halogenated Propan-2-ones : Used as intermediates in agrochemicals and pharmaceuticals, leveraging halogen leaving groups for further functionalization. The target compound’s iodine atom is particularly valuable in radioimaging or as a heavy atom in crystallography .
• Benzofuran Precursors : 1-(Furan-2-yl)propan-2-one’s role in synthesizing antimicrobial benzofurans underscores its importance in drug discovery .